Cas no 917249-01-5 (4-Amino-1-(2-C-methyl-4-thio-β-D-arabinofuranosyl)-2(1H)-pyrimidinone)
917249-01-5 structure
Product Name:4-Amino-1-(2-C-methyl-4-thio-β-D-arabinofuranosyl)-2(1H)-pyrimidinone
CAS No:917249-01-5
MF:C10H15N3O4S
MW:273.308800935745
CID:6968141
PubChem ID:11630446
Update Time:2025-08-13
4-Amino-1-(2-C-methyl-4-thio-β-D-arabinofuranosyl)-2(1H)-pyrimidinone Chemical and Physical Properties
Names and Identifiers
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- A-D-arabinofuranosyl)-2(1H)-pyrimidinone
- 4-Amino-1-(2-C-methyl-4-thio-
- 917249-01-5
- 4-Amino-1-(2-C-methyl-4-thio-β-D-arabinofuranosyl)-2(1H)-pyrimidinone
-
- Inchi: 1S/C10H15N3O4S/c1-10(17)7(15)5(4-14)18-8(10)13-3-2-6(11)12-9(13)16/h2-3,5,7-8,14-15,17H,4H2,1H3,(H2,11,12,16)/t5-,7-,8-,10+/m1/s1
- InChI Key: FPIKWKVHMLYKNO-UZRKRJFESA-N
- SMILES: S1[C@H](CO)[C@H]([C@@](C)([C@@H]1N1C(N=C(C=C1)N)=O)O)O
Computed Properties
- Exact Mass: 273.07832714Da
- Monoisotopic Mass: 273.07832714Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 145Ų
4-Amino-1-(2-C-methyl-4-thio-β-D-arabinofuranosyl)-2(1H)-pyrimidinone Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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